Cas no 1803815-60-2 (3,4-Dimethyl-2-fluorobenzoyl chloride)

• Product Name: 3,4-Dimethyl-2-fluorobenzoyl chloride
• CAS No: 1803815-60-2
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 5001889
• Update Time: 2025-06-08

3,4-Dimethyl-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-2-fluorobenzoyl chloride

• Inchi： 1S/C9H8ClFO/c1-5-3-4-7(9(10)12)8(11)6(5)2/h3-4H,1-2H3
• InChI Key： WRQOATHSBADUOK-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(C)=C(C)C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3,4-Dimethyl-2-fluorobenzoyl chloride

Professional Introduction to 3,4-Dimethyl-2-fluorobenzoyl chloride (CAS No. 1803815-60-2)

3,4-Dimethyl-2-fluorobenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803815-60-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various pharmacologically active molecules. The presence of both methyl and fluoro substituents in its aromatic ring imparts unique electronic and steric properties, making it a valuable building block for medicinal chemists.

The structure of 3,4-Dimethyl-2-fluorobenzoyl chloride consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions, and a fluorine atom at the 2 position. This specific arrangement enhances its reactivity and makes it particularly useful in the formation of carbon-carbon bonds during organic synthesis. The benzoyl chloride moiety is known for its ability to participate in nucleophilic acyl substitution reactions, which are fundamental in the construction of complex molecular frameworks.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3,4-Dimethyl-2-fluorobenzoyl chloride has emerged as a key intermediate in this endeavor. Its unique structural features allow for the facile introduction of diverse functional groups, enabling the synthesis of structurally diverse drug candidates. For instance, its application in the preparation of fluorinated heterocycles has been explored extensively due to the favorable metabolic stability and bioavailability associated with fluorine-containing compounds.

One of the most compelling aspects of 3,4-Dimethyl-2-fluorobenzoyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways and are frequently targeted in anticancer therapies. The ability to modify the benzoyl chloride group with various substituents allows for fine-tuning of binding interactions with kinase active sites. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several kinases, including those involved in tumor growth and progression.

The fluorine atom in 3,4-Dimethyl-2-fluorobenzoyl chloride is particularly noteworthy, as it can influence both the electronic properties and metabolic fate of the resulting drug molecules. Fluorine substitution is known to enhance binding affinity by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to its incorporation into numerous clinical candidates that have shown promise in preclinical studies. Moreover, computational studies have highlighted the importance of fluorine positioning in optimizing pharmacokinetic profiles, further underscoring the significance of this compound.

Another area where 3,4-Dimethyl-2-fluorobenzoyl chloride has made a significant impact is in the synthesis of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are implicated in various pathological processes, including inflammation and viral infections. By serving as a precursor for designing potent protease inhibitors, this compound contributes to the development of novel antiviral and anti-inflammatory drugs. The versatility of its reactivity allows for the creation of molecules with tailored inhibitory properties against specific protease targets.

The pharmaceutical industry has also leveraged 3,4-Dimethyl-2-fluorobenzoyl chloride in the development of central nervous system (CNS) drugs. The ability to introduce fluorine into CNS-active compounds often enhances their blood-brain barrier penetration, a critical factor for treating neurological disorders. Researchers have utilized this intermediate to synthesize fluorinated analogs of existing CNS drugs, improving their efficacy while minimizing side effects. The success stories from these endeavors underscore the compound's potential as a scaffold for next-generation therapeutics.

From a synthetic chemistry perspective, 3,4-Dimethyl-2-fluorobenzoyl chloride offers several advantages due to its well-defined reactivity patterns. It can be easily modified through nucleophilic substitution reactions to yield carboxylic acids, esters, amides, and other functional derivatives. This flexibility makes it an indispensable tool for medicinal chemists seeking to explore new chemical space. Additionally, its stability under various reaction conditions ensures consistent yields and purity levels required for industrial-scale production.

The growing interest in green chemistry has also influenced how 3,4-Dimethyl-2-fluorobenzoyl chloride is utilized. Efforts are underway to develop synthetic routes that minimize waste generation and hazardous byproducts. Recent innovations have focused on catalytic methods that enhance reaction efficiency while reducing environmental impact. These advancements not only align with global sustainability goals but also improve cost-effectiveness and scalability for pharmaceutical manufacturers.

In conclusion,3,4-Dimethyl-2-fluorobenzoyl chloride (CAS No. 1803815-60-2) is a multifaceted compound with broad applications across pharmaceutical research and drug development. Its unique structural features enable the synthesis of diverse bioactive molecules with enhanced pharmacological properties. As research continues to uncover new therapeutic targets and synthetic methodologies,3,4-Dimethyl-2-fluorobenzoyl chloride will undoubtedly remain at the forefront of innovation in medicinal chemistry.